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Abstract
Eledoisin, a potent undecapeptide originally isolated from the posterior salivary glands of the

octopus Eledone moschata, is a member of the tachykinin family of neuropeptides. It exerts a

wide range of physiological effects, primarily through its interaction with tachykinin receptors,

particularly the neurokinin 3 (NK3) receptor. This technical guide provides a comprehensive

overview of the physiological actions of Eledoisin, with a focus on its cardiovascular,

secretagogue, and smooth muscle effects. Detailed experimental protocols for key assays,

quantitative data on its biological activity, and a visualization of its primary signaling pathway

are presented to serve as a valuable resource for researchers in pharmacology and drug

development.

Introduction
Eledoisin is a tachykinin peptide with the amino acid sequence pGlu-Pro-Ser-Lys-Asp-Ala-

Phe-Ile-Gly-Leu-Met-NH2.[1] Like other tachykinins, it shares a conserved C-terminal

sequence, Phe-X-Gly-Leu-Met-NH2, which is crucial for its biological activity.[1] Its diverse

pharmacological profile, including potent hypotensive and smooth muscle contractile activities,

has made it a subject of scientific investigation for decades.[2][3] This guide will delve into the

core physiological effects of Eledoisin, providing quantitative data and methodological insights

for its study.
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Receptor Binding Profile
Eledoisin interacts with all three major subtypes of tachykinin receptors (NK1, NK2, and NK3),

which are G-protein coupled receptors (GPCRs). However, it displays a preferential affinity for

the NK3 receptor in mammalian systems.[4][5] The binding affinity of Eledoisin for these

receptors is a key determinant of its physiological effects.

Table 1: Binding Affinity of Eledoisin for Tachykinin Receptors

Receptor
Subtype

Ligand
Cell/Tissue
Type

IC50 (nM) Reference

NK1

[¹²⁵I]Bolton-

Hunter

Substance P

Guinea Pig Lung

Homogenates
>100 [6]

NK2
[¹²⁵I]Iodohistidyl

Neurokinin A

Guinea Pig Lung

Homogenates
~100 [6]

NK3
[¹²⁵I]Bolton-

Hunter Eledoisin

Rat Cerebral

Cortex Synaptic

Membranes

8 [4][7]

NK3 Eledoisin
Transfected

CHO cells

240 (low affinity

state)
[7]

Physiological Effects
Cardiovascular Effects: Potent Vasodilation and
Hypotension
Eledoisin is a powerful vasodilator, leading to a significant drop in systemic arterial blood

pressure.[2][8] This hypotensive effect is observed across various animal species, including

dogs, cats, rabbits, and guinea pigs.[2][8] The vasodilation is believed to be a direct effect on

the peripheral vasculature.[2]

Table 2: Dose-Response of Eledoisin on Blood Pressure in Dogs
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Dose
Route of
Administration

Change in
Mean Arterial
Pressure
(mmHg)

Species Reference

0.5 - 2 ng/kg Intravenous
Significant,

transient fall
Dog [2][8]

10 - 50 ng/kg Intravenous
Marked and

prolonged fall
Dog [2][8]

Secretagogue Effects: Stimulation of Salivary Secretion
One of the most potent effects of Eledoisin is the stimulation of salivary secretion.[1][9] This

action is a direct effect on the salivary glands and is not mediated by cholinergic, adrenergic,

histaminergic, or serotonergic receptors.[9]

Table 3: Effect of Eledoisin on Salivary Flow Rate

Dose
Route of
Administration

Effect on
Salivary Flow

Species Reference

Low

concentrations
Intra-carotid

Potent

stimulation of

secretion

Dog [9]

Chronic

administration
Not specified

Increase in

salivary gland

size

Rat [1]

Specific quantitative data on salivary flow rate in response to varying doses of Eledoisin is not

readily available in the reviewed literature.

Smooth Muscle Effects: Contraction of Extravascular
Smooth Muscle
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Eledoisin causes the contraction of various extravascular smooth muscles, including those in

the gastrointestinal tract.[3][10] Its effect on the guinea pig ileum is particularly pronounced.[3]

[10]

Table 4: Contractile Effect of Eledoisin on Guinea Pig Ileum

Parameter Value Tissue Reference

Potency High Guinea Pig Ileum [3][10]

Specific EC50 values for Eledoisin-induced smooth muscle contraction were not consistently

reported across the reviewed literature.

Signaling Pathway
Eledoisin mediates its effects primarily through the activation of the NK3 receptor, a Gq-protein

coupled receptor. Binding of Eledoisin to the NK3 receptor initiates a signaling cascade that

leads to the mobilization of intracellular calcium and the activation of downstream cellular

responses.
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Eledoisin-NK3 Receptor Signaling Pathway

Eledoisin NK3 Receptor
(Gq-coupled)

Binding Gq Protein (αβγ)Activation Phospholipase C
(PLC)

Activation PIP2Hydrolysis

IP3

DAG

Endoplasmic
Reticulum

Binds to IP3R

Protein Kinase C
(PKC)

Activation

Ca²⁺ Release

Physiological Effects
(e.g., Contraction,

Secretion)
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In Vivo Blood Pressure Measurement Workflow
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Isolated Organ Bath Workflow for Smooth Muscle Contraction
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Intracellular Calcium Mobilization Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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